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Compound of Interest

Compound Name: 2-Ethylpentanedioic acid

CAS No.: 617-26-5

Cat. No.: B1199401 Get Quote

Part 1: Executive Safety Assessment
CRITICAL ADVISORY: While 2-Ethylpentanedioic acid (CAS: 617-28-7) is primarily an

irritant, it is a structural analog to 2-Ethylhexanoic acid and Valproic acid, both of which are

known reproductive toxins (teratogens).[1] In the absence of definitive toxicological data ruling

out these effects for 2-Ethylpentanedioic acid, field-proven safety protocols dictate handling

this substance as a potential reproductive hazard.[1]

Immediate Action Required:

Do NOT dispose of via sanitary sewer (drain) systems.

Do NOT mix with oxidizing agents (peroxides, nitrates) or strong bases.[1]

Segregate into "Organic Acid" waste streams intended for high-temperature incineration.

Part 2: Chemical Profile & Hazard Logic[2][3]
To determine the correct disposal path, we must first understand the chemical's behavior in a

waste environment.[1]
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Property Data Operational Implication

CAS Number 617-28-7
Unique identifier for waste

manifesting.

Physical State
Solid (typically) or Viscous

Liquid

Solids require dissolution or

solid-waste bins; do not force

into liquid carboys if solid.

Acidity (pKa) ~4.3 (COOH groups)

Weak acid. Will generate heat

when neutralized with strong

bases.

Solubility
Water soluble; Soluble in

Ethanol

Can be mobilized by water

spills; requires containment.

Flash Point >110°C (Estimated)
Combustible but not

Flammable (Category 3/4).

Incompatibilities
Bases, Oxidizers, Reducing

Agents

Risk of Exothermic Reaction:

Segregate strictly from nitric

acid or perchloric acid waste.

[1]

Part 3: Waste Segregation & Container Selection
Effective disposal begins at the bench. Mixing incompatible waste streams is the #1 cause of

laboratory waste accidents.

Container Compatibility
Recommended: High-Density Polyethylene (HDPE) or Polypropylene (PP). These plastics

offer excellent resistance to weak organic acids.

Acceptable: Glass (Borosilicate). Ensure PVC-coated safety glass is used to prevent

shattering.

Prohibited: Metal containers (Aluminum, Carbon Steel).[1] The carboxylic acid groups will

slowly corrode metal, leading to leaks and hydrogen gas evolution.[1]
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Waste Stream Classification
Label your waste container with the following descriptors to ensure downstream safety:

Primary Class: Non-Halogenated Organic.

Secondary Hazard: Corrosive (Acidic).[2]

RCRA Status: Non-listed (unless characteristic D002 applies due to pH < 2 in solution).

Label Text:“Waste 2-Ethylpentanedioic Acid. Organic Acid.[2][3][4][5] Potential

Reproductive Toxin.”[6][7]

Part 4: Step-by-Step Disposal Workflows
Scenario A: Solid Waste (Excess Reagent/Powder)
Do not dissolve solids just to dispose of them as liquids unless required by your facility.

Collection: Transfer solid 2-Ethylpentanedioic acid into a wide-mouth HDPE jar labeled for

solid hazardous waste.

Debris: Place contaminated weigh boats, gloves, and paper towels into a separate

"Chemically Contaminated Debris" bin (often a clear bag inside a drum).[1]

Disposal: Seal the container and request pickup for High-Temperature Incineration.

Scenario B: Liquid Waste (Reaction Mixtures/Mother
Liquors)
Applicable for solutions in organic solvents (e.g., Ethanol, DCM) or aqueous buffers.[1]

pH Check: If the solution is highly acidic (pH < 2), slowly adjust to pH 3–5 using a dilute base

(e.g., Sodium Bicarbonate) before adding to a central waste carboy. This prevents gas

evolution or heat spikes in the main drum.

Solvent Segregation:

If in Water/Ethanol: Dispose in "Non-Halogenated Organic/Aqueous" stream.
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If in DCM/Chloroform: Dispose in "Halogenated Organic" stream.

Bulking: Pour into the appropriate HDPE carboy using a funnel. Close the latch immediately.

Scenario C: Spill Cleanup (Emergency Protocol)
For spills > 100 mL or 100 g.

Isolate: Evacuate the immediate area. Post "Do Not Enter" signage.

PPE: Don double nitrile gloves, lab coat, and safety goggles.[1]

Neutralization:

Cover the spill with Sodium Carbonate (Soda Ash) or a commercial acid neutralizer.

Wait for bubbling (CO2 evolution) to cease.

Collection: Scoop the resulting sludge into a plastic pail. Label as "Spill Debris: 2-
Ethylpentanedioic Acid."

Clean: Wash the surface with soap and water; collect this rinsate as chemical waste.

Part 5: Decision Logic for Disposal (Visualization)
The following diagram outlines the logical flow for determining the correct waste stream,

ensuring compliance and safety.
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Waste: 2-Ethylpentanedioic Acid

Physical State?

Solid / Powder Liquid / Solution

Is it Debris?
(Gloves, Towels) Solvent Type?

Solid Chemical Waste Bin
(Wide-mouth HDPE)

No (Pure Chemical)

Chemically Contaminated
Debris Bin

Yes

Contains Halogens?
(DCM, Chloroform)

Halogenated Waste Stream
(Red Can)

Yes

Non-Halogenated / Organic Acid Stream
(Clear/Blue Can)

No (Ethanol, Water, DMSO)

Click to download full resolution via product page

Caption: Decision tree for segregating 2-Ethylpentanedioic acid waste based on physical

state and solvent composition.

Part 6: Regulatory & Compliance Context[9]
RCRA Classification (USA)
Under the Resource Conservation and Recovery Act (RCRA), 2-Ethylpentanedioic acid is not

a "P" or "U" listed waste.[1] However, it is regulated based on characteristics:

D002 (Corrosivity): If the waste is an aqueous solution with pH ≤ 2.[8]
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Generator Responsibility: You must characterize the waste. If mixed with listed solvents

(e.g., Acetone, F003), the entire mixture adopts the F-code.[1][9]

European Waste Catalogue (EWC)
Code 16 05 08:* Discarded organic chemicals consisting of or containing hazardous

substances.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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